ethyl 4-[1-(1H-tetrazol-1-ylacetyl)-3-piperidinyl]-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[1-[2-(tetrazol-1-yl)acetyl]piperidin-3-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C15H25N7O3/c1-2-25-15(24)20-8-6-19(7-9-20)13-4-3-5-21(10-13)14(23)11-22-12-16-17-18-22/h12-13H,2-11H2,1H3
• InChI Key: HHWVTJHXIIOFCN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C2CCCN(C2)C(=O)CN3C=NN=N3
• Molecular Formula: C15H25N7O3
• Molecular Weight: 351.40 g/mol

Description

Ethyl 4-[1-(1H-tetrazol-1-ylacetyl)-3-piperidinyl]-1-piperazinecarboxylate, also known as TAPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. TAPP is a tetrazole-containing piperazine carboxylate that has been synthesized and studied for its unique properties and effects.

Mechanism of Action

Ethyl 4-[1-(1H-tetrazol-1-ylacetyl)-3-piperidinyl]-1-piperazinecarboxylate is believed to exert its effects through the modulation of neurotransmitter release in the central nervous system. Specifically, ethyl 4-[1-(1H-tetrazol-1-ylacetyl)-3-piperidinyl]-1-piperazinecarboxylate has been shown to inhibit the release of glutamate, an excitatory neurotransmitter, and enhance the release of GABA, an inhibitory neurotransmitter. This mechanism of action may underlie ethyl 4-[1-(1H-tetrazol-1-ylacetyl)-3-piperidinyl]-1-piperazinecarboxylate's potential as an analgesic and its ability to modulate neural circuits.
Biochemical and Physiological Effects
ethyl 4-[1-(1H-tetrazol-1-ylacetyl)-3-piperidinyl]-1-piperazinecarboxylate has been shown to have a variety of biochemical and physiological effects in animal models. These effects include analgesia, sedation, and anxiolysis. ethyl 4-[1-(1H-tetrazol-1-ylacetyl)-3-piperidinyl]-1-piperazinecarboxylate has also been shown to have anti-inflammatory properties and may have potential as a treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

Ethyl 4-[1-(1H-tetrazol-1-ylacetyl)-3-piperidinyl]-1-piperazinecarboxylate has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and its effects on neurotransmitter release can be easily measured using electrophysiological techniques. However, ethyl 4-[1-(1H-tetrazol-1-ylacetyl)-3-piperidinyl]-1-piperazinecarboxylate has some limitations as well. It is not very water-soluble, which can make it difficult to administer in vivo. Additionally, ethyl 4-[1-(1H-tetrazol-1-ylacetyl)-3-piperidinyl]-1-piperazinecarboxylate has not been extensively studied in humans, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several potential future directions for research on ethyl 4-[1-(1H-tetrazol-1-ylacetyl)-3-piperidinyl]-1-piperazinecarboxylate. One area of interest is the development of ethyl 4-[1-(1H-tetrazol-1-ylacetyl)-3-piperidinyl]-1-piperazinecarboxylate as a potential drug candidate for the treatment of neurological disorders, such as epilepsy and Parkinson's disease. Additionally, ethyl 4-[1-(1H-tetrazol-1-ylacetyl)-3-piperidinyl]-1-piperazinecarboxylate's potential as a tool for understanding neural circuits and its effects on neurotransmitter release could be further explored. Finally, the safety and efficacy of ethyl 4-[1-(1H-tetrazol-1-ylacetyl)-3-piperidinyl]-1-piperazinecarboxylate in humans could be investigated in clinical trials.

Synthesis Methods

Ethyl 4-[1-(1H-tetrazol-1-ylacetyl)-3-piperidinyl]-1-piperazinecarboxylate can be synthesized through a multi-step process involving the reaction of piperazine with ethyl chloroformate, followed by the addition of tetrazole and piperidine. The final product is purified through column chromatography to obtain a pure form of ethyl 4-[1-(1H-tetrazol-1-ylacetyl)-3-piperidinyl]-1-piperazinecarboxylate.

Scientific Research Applications

Ethyl 4-[1-(1H-tetrazol-1-ylacetyl)-3-piperidinyl]-1-piperazinecarboxylate has been studied for its potential applications in various scientific fields, such as medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, ethyl 4-[1-(1H-tetrazol-1-ylacetyl)-3-piperidinyl]-1-piperazinecarboxylate has been explored as a potential drug candidate for the treatment of various diseases, including cancer and neurological disorders. In pharmacology, ethyl 4-[1-(1H-tetrazol-1-ylacetyl)-3-piperidinyl]-1-piperazinecarboxylate has been investigated for its effects on the central nervous system and its potential as an analgesic. In neuroscience, ethyl 4-[1-(1H-tetrazol-1-ylacetyl)-3-piperidinyl]-1-piperazinecarboxylate has been studied for its ability to modulate neurotransmitter release and its potential as a tool for understanding neural circuits.